Cas no 61470-69-7 (Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]-)

Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]- structure
61470-69-7 structure
Product Name:Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]-
CAS No:61470-69-7
MF:C12H11N3O5S
MW:309.297841310501
CID:478095
PubChem ID:71395527
Update Time:2025-04-19

Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]-
    • 2-amino-5-(2-nitroanilino)benzenesulfonic acid
    • 61470-69-7
    • DTXSID80817138
    • 2-Amino-5-(2-nitroanilino)benzene-1-sulfonic acid
    • Inchi: 1S/C12H11N3O5S/c13-9-6-5-8(7-12(9)21(18,19)20)14-10-3-1-2-4-11(10)15(16)17/h1-7,14H,13H2,(H,18,19,20)
    • InChI Key: HAFJODKLPKBZSC-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC=C(C=1)NC1C=CC=CC=1[N+](=O)[O-])N)(=O)(=O)O

Computed Properties

  • Exact Mass: 309.04203
  • Monoisotopic Mass: 309.04194163g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • PSA: 135.56
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